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Compound of Interest

Compound Name:
2-Methyl-6-

(trifluoromethyl)nicotinic acid

Cat. No.: B1305685 Get Quote

Essential Safety and Handling Guide for 2-Methyl-6-
(trifluoromethyl)nicotinic acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Methyl-6-(trifluoromethyl)nicotinic acid. Adherence to these

guidelines is critical for ensuring laboratory safety and minimizing risks associated with this

chemical.

Hazard Identification and Classification
2-Methyl-6-(trifluoromethyl)nicotinic acid is classified as a hazardous substance. Key

hazard statements include:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2][3]

Chemical and Physical Properties
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Property Value

Physical State Solid (Yellow - Brown)

Molecular Formula C8 H6 F3 N O2

Molecular Weight 205.13 g/mol [1]

Odor No information available[1]

Evaporation Rate Not applicable (Solid)[1]

Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment required when

handling 2-Methyl-6-(trifluoromethyl)nicotinic acid.

PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved safety

goggles. A face shield may be

necessary for splash-prone

activities.[3]

To protect against splashes

and airborne particles that can

cause serious eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). A lab coat,

impervious clothing, or a

chemical-resistant apron must

be worn.

To prevent skin contact that

can lead to irritation.

Contaminated clothing should

be removed immediately and

washed before reuse.[1][3]

Respiratory Protection

To be used when ventilation is

inadequate or if dust/aerosols

are generated. Options include

a NIOSH/MSHA-approved

particle respirator (e.g., N95).

[3]

To protect against the

inhalation of dust or vapors

that may cause respiratory

irritation.
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Operational Plan for Safe Handling
A systematic approach is crucial for minimizing exposure and ensuring safe handling of 2-
Methyl-6-(trifluoromethyl)nicotinic acid.

Preparation
Engineering Controls: Work in a well-ventilated area. The use of a laboratory fume hood is

highly recommended.[1][3] Ensure that an eyewash station and safety shower are in close

proximity to the workstation.

PPE Inspection: Inspect all PPE for integrity before use. Ensure gloves are free of tears or

punctures.

Gather Materials: Have all necessary equipment and reagents ready before handling the

chemical to minimize movement and potential for spills.

Handling the Chemical
Avoid Contact: Avoid direct contact with skin and eyes.[1]

Minimize Dust: Minimize dust generation when handling the solid form.

Personal Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of

the workday.[1][3] Do not eat, drink, or smoke in the handling area.[1]

Workflow Diagram
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Caption: Safe handling workflow for 2-Methyl-6-(trifluoromethyl)nicotinic acid.
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Disposal Plan
Proper disposal of 2-Methyl-6-(trifluoromethyl)nicotinic acid and its containers is essential to

prevent environmental contamination and ensure compliance with regulations.

Waste Collection: Collect waste material in a suitable, closed, and clearly labeled container.

[1]

Disposal Method: Dispose of contents and container to an approved waste disposal plant.[3]

Offer surplus and non-recyclable solutions to a licensed disposal company.

Environmental Precautions: Do not let the product enter drains or be released into the

environment.[1][3]

Spill Response
Evacuate: Evacuate the area and ensure adequate ventilation.

Containment: For dry spills, sweep up or vacuum the material and place it into a suitable

container for disposal, avoiding dust creation.[1][3]

Decontamination: Clean the spill area thoroughly.

PPE: Wear appropriate PPE, including respiratory protection, during spill cleanup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-Methyl-6-
(trifluoromethyl)nicotinic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305685#personal-protective-equipment-for-
handling-2-methyl-6-trifluoromethyl-nicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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